Cas no 1421498-58-9 (2-(5-fluoro-1H-indazol-3-yl)-N-[2-(4-fluorophenoxy)ethyl]acetamide)

• Product Name: 2-(5-fluoro-1H-indazol-3-yl)-N-[2-(4-fluorophenoxy)ethyl]acetamide
• CAS No: 1421498-58-9
• MF: C₁₇H₁₅F₂N₃O₂
• MW: 331.316710710526
• CID: 5365385
• Update Time: 2025-06-09

2-(5-fluoro-1H-indazol-3-yl)-N-[2-(4-fluorophenoxy)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-fluoro-2H-indazol-3-yl)-N-[2-(4-fluorophenoxy)ethyl]acetamide
• 2-(5-fluoro-1H-indazol-3-yl)-N-[2-(4-fluorophenoxy)ethyl]acetamide

• Inchi： 1S/C17H15F2N3O2/c18-11-1-4-13(5-2-11)24-8-7-20-17(23)10-16-14-9-12(19)3-6-15(14)21-22-16/h1-6,9H,7-8,10H2,(H,20,23)(H,21,22)
• InChI Key： WHZWXLLLXLSXRZ-UHFFFAOYSA-N
• SMILES： C(NCCOC1=CC=C(F)C=C1)(=O)CC1=C2C(=NN1)C=CC(F)=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 2-(5-fluoro-1H-indazol-3-yl)-N-[2-(4-fluorophenoxy)ethyl]acetamide

2-(5-Fluoro-1H-indazol-3-yl)-N-[2-(4-fluorophenoxy)ethyl]acetamide: A Promising Compound in Medicinal Chemistry

2-(5-Fluoro-1H-indazol-3-yl)-N-[2-(4-fluorophenoxy)ethyl]acetamide (CAS No. 1421498-58-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique chemical structure and pharmacological properties, has shown promise in various preclinical studies and is currently under investigation for its potential use in treating a range of diseases.

The chemical structure of 2-(5-fluoro-1H-indazol-3-yl)-N-[2-(4-fluorophenoxy)ethyl]acetamide is particularly noteworthy. It consists of a 5-fluoroindazole core linked to an acetamide moiety, which is further substituted with a 4-fluorophenoxyethyl group. This intricate arrangement of functional groups imparts the compound with specific biological activities that make it a valuable candidate for drug development.

Recent research has focused on the pharmacological properties of 2-(5-fluoro-1H-indazol-3-yl)-N-[2-(4-fluorophenoxy)ethyl]acetamide. Studies have demonstrated that this compound exhibits potent anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry reported that 2-(5-fluoro-1H-indazol-3-yl)-N-[2-(4-fluorophenoxy)ethyl]acetamide significantly reduced inflammation in animal models of arthritis, suggesting its potential as an effective anti-inflammatory agent.

In addition to its anti-inflammatory properties, 2-(5-fluoro-1H-indazol-3-yl)-N-[2-(4-fluorophenoxy)ethyl]acetamide has also shown promise in the field of oncology. Preclinical studies have indicated that this compound possesses antitumor activity against various cancer cell lines. A study published in the Cancer Research journal found that 2-(5-fluoro-1H-indazol-3-yl)-N-[2-(4-fluorophenoxy)ethyl]acetamide induced apoptosis in human breast cancer cells and inhibited tumor growth in xenograft models. These findings suggest that this compound could be further developed as a potential anticancer agent.

The mechanism of action of 2-(5-fluoro-1H-indazol-3-yl)-N-[2-(4-fluorophenoxy)ethyl]acetamide is not yet fully understood, but several hypotheses have been proposed. One study suggested that the compound may target specific signaling pathways involved in inflammation and cancer progression. For example, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor implicated in inflammatory responses and tumorigenesis. Additionally, the compound may interact with other molecular targets, such as protein kinases or receptors, to exert its biological effects.

The safety profile of 2-(5-fluoro-1H-indazol-3-yl)-N-[2-(4-fluorophenoxy)ethyl]acetamide is another important aspect being investigated. Preclinical toxicity studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. However, further research is needed to fully evaluate its safety and efficacy in humans.

In conclusion, 2-(5-fluoro-1H-indazol-3-yl)-N-[2-(4-fluorophenoxy)ethyl]acetamide (CAS No. 1421498-58-9) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and pharmacological properties make it an attractive candidate for further development in medicinal chemistry. Ongoing research continues to explore its mechanisms of action and clinical applications, with the ultimate goal of translating these findings into effective treatments for various diseases.